
An In-depth Technical Guide to
Trimethylolpropane Trioleate for Pharmaceutical

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylolpropane trioleate

Cat. No.: B1311115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimethylolpropane trioleate (TMPTO) is a synthetic triester with growing interest in the

pharmaceutical industry. Its favorable physicochemical properties, including high stability and

lipophilicity, position it as a versatile excipient in various drug delivery systems. This technical

guide provides a comprehensive overview of TMPTO, focusing on its chemical identity,

synthesis, and available safety information. While extensive data on its biological interactions

and metabolic fate are still emerging, this document consolidates the current knowledge to

support further research and development in pharmaceutical formulations.

Core Chemical and Physical Properties
Trimethylolpropane trioleate is the triester of trimethylolpropane and oleic acid. Its chemical

structure and key properties are summarized below.
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Property Value Reference

CAS Number 57675-44-2 [1]

Molecular Formula C60H110O6 [2]

Molecular Weight 927.5 g/mol [2]

Appearance
Light yellow to amber liquid

with a mild odor
[1]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

ether, and chloroform

[1]

Density 0.93 g/cm³ at 25°C [1]

Boiling Point 360°C [1]

Flash Point 200°C [1]

Synthesis of Trimethylolpropane Trioleate
The primary method for synthesizing TMPTO is through the esterification of trimethylolpropane

with oleic acid. Both chemical and enzymatic catalysis methods have been reported, with

enzymatic synthesis offering a "greener" alternative that is often preferred for pharmaceutical

applications due to milder reaction conditions and higher purity of the final product.

Chemical Synthesis Protocol
A common method for chemical synthesis involves the direct esterification of

trimethylolpropane and oleic acid.

Materials:

Trimethylolpropane (TMP)

Oleic Acid (OA)

Sulfuric Acid (catalyst)
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Toluene (azeotropic agent)

Ethyl acetate

Brine solution

Anhydrous sodium sulfate

Procedure:

Mix trimethylolpropane and oleic acid in a 3-neck glass reactor equipped with a magnetic

stirrer.[3]

Add sulfuric acid (1.5% by weight of reactants) to the mixture as a catalyst.[3]

Add toluene to the mixture to act as an azeotroping agent for the removal of water produced

during the reaction.[3]

Heat the mixture to 150°C for 5 hours. Use a Dean-Stark apparatus to collect the water-

toluene azeotrope.[3]

After the reaction is complete, extract the product using ethyl acetate.[3]

Wash the organic layer with a brine solution.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under vacuum to obtain the final product, trimethylolpropane trioleate.

[3]

Enzymatic Synthesis Protocol
Lipase-catalyzed synthesis provides a milder and more specific alternative to chemical

synthesis. Immobilized Candida antarctica lipase B (Novozym® 435) is a commonly used

catalyst.

Materials:

Trimethylolpropane (TMP)
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Oleic Acid

Immobilized Candida antarctica lipase B (Novozym® 435)

2-Propanol (for catalyst washing)

Procedure:

Combine trimethylolpropane and oleic acid in a solvent-free medium.

Add Novozym® 435 to the mixture.

Conduct the reaction at 70°C for 24 hours.[4]

Monitor the reaction progress by measuring the consumption of oleic acid.

Upon completion, the enzyme can be recovered by filtration for potential reuse.

The biocatalyst can be washed with 2-propanol between batches to improve its half-life.[4]

The final product is obtained after removal of the enzyme.
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Caption: Synthesis workflow for Trimethylolpropane Trioleate.
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Safety and Toxicology
Based on available information, trimethylolpropane trioleate is considered to have a low

toxicity profile, making it suitable for use in pharmaceutical applications as an excipient. It is

reported to be non-toxic and non-irritating to the skin and eyes.[1] It is also not considered to

be a sensitizer.[1]

However, it is important to note that comprehensive toxicological studies specifically on

TMPTO, particularly regarding oral administration, genotoxicity, and carcinogenicity, are not

widely available in the public domain. The majority of the available safety data is from industrial

applications. For pharmaceutical use, further specific toxicological assessments would be

required to meet regulatory standards.

Safety Parameter Observation Reference

Acute Oral Toxicity Expected to be of low toxicity.

Skin Irritation

Expected to be slightly

irritating. Prolonged or

repeated contact may cause

dryness or cracking.

Eye Irritation May cause mild eye irritation. [5]

Sensitization
Not considered to be a

sensitizer.
[1]

Genotoxicity

No data available for TMPTO.

Studies on a related

compound, trimethylolpropane

triacrylate (TMPTA), have

shown mixed results in vitro,

but it is considered not

genotoxic in vivo. However,

these results are not directly

applicable to TMPTO.
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Trimethylolpropane trioleate's primary role in pharmaceuticals is as an excipient. Its lipophilic

nature makes it a suitable candidate for use as a solubilizing agent and emulsifier in the

formulation of various drugs to enhance their solubility and bioavailability.[1] It is also utilized in

the development of lipid-based drug delivery systems, such as liposomes and microemulsions.

[1]

Signaling Pathways and Biological Interactions
Currently, there is no publicly available research detailing the specific interactions of

trimethylolpropane trioleate with biological signaling pathways. Its primary function as a

pharmaceutical excipient is considered to be biochemically inert, facilitating drug delivery

without exerting a pharmacological effect of its own. Research into its metabolic fate and

potential interactions with metabolic enzymes is an area for future investigation.

Trimethylolpropane Trioleate
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Signaling Pathway Interactions

Drug Delivery Systems
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Caption: Functional role of Trimethylolpropane Trioleate in pharmaceuticals.

Conclusion and Future Directions
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Trimethylolpropane trioleate is a promising excipient for pharmaceutical formulations,

offering excellent stability and solubilizing properties. While its synthesis is well-established,

and initial safety data are favorable, a comprehensive understanding of its biological

interactions is lacking. To fully realize its potential in drug development, further research is

needed in the following areas:

Detailed Toxicological Profiling: Comprehensive studies on oral and dermal toxicity,

genotoxicity, and carcinogenicity are necessary to establish a robust safety profile for

pharmaceutical use.

Metabolism and Pharmacokinetics: Understanding the absorption, distribution, metabolism,

and excretion (ADME) of TMPTO is crucial for assessing its safety and potential impact on

drug co-administration.

Biological Interactions: Investigations into any potential interactions with cellular pathways or

drug-metabolizing enzymes would provide a more complete picture of its in vivo behavior.

As the demand for novel and effective drug delivery systems grows, a deeper understanding of

excipients like trimethylolpropane trioleate will be essential for the development of safe and

efficacious medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Trimethylolpropane
Trioleate for Pharmaceutical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311115#trimethylolpropane-trioleate-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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